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Compound of Interest

Compound Name: MS31

Cat. No.: B1193136

Disclaimer: The following information pertains to the product identified as MS-310. The term
"MS31" is not a standardized chemical identifier. Users must verify the identity of their
substance and consult their institution's Environmental Health and Safety (EHS) department for
specific disposal guidance. All procedures must be conducted in accordance with local, state,
and federal regulations.

This document provides essential safety and logistical information for the proper handling and
disposal of MS-310, a liquid product containing sulfonic acids. The intended audience includes
researchers, scientists, and drug development professionals.

Quantitative Data Summary

The following table summarizes the key quantitative data for MS-310, based on its Safety Data
Sheet (SDS).
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Property Value

Physical State Liquid

Appearance Clear, Light yellow to Amber
Odor Mild

Flash Point > 200 °F (> 93.3 °C) closed cup

Sulfonic acids, C14-16-alkane hydroxy and C14-

Hazardous Ingredient )
16- alkene, sodium salts

CAS No. 68439-57-6

Weight % of Ingredient 5-10%

Experimental Protocol: Laboratory-Scale Disposal
of MS-310

This protocol outlines a safe procedure for the disposal of small quantities of MS-310 typically
found in a laboratory setting.

Materials:

o Personal Protective Equipment (PPE): Safety glasses, chemical-resistant gloves (e.g.,
nitrile), lab coat.

o Chemical fume hood.
» Non-combustible absorbent material (e.g., sand, vermiculite, or commercial absorbent pads).

e Sealable, chemical-resistant waste container (e.g., a high-density polyethylene (HDPE)
bottle or drum).

e Hazardous waste labels.
Procedure:

e Preparation and PPE:
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o Ensure all work is performed in a well-ventilated area, preferably within a chemical fume
hood.[1]

o Don appropriate PPE, including safety glasses, chemical-resistant gloves, and a lab coat.

e Waste Containment:
o If dealing with a spill, contain the liquid using a non-combustible absorbent material.[1]

o For unused or waste MS-310, prepare a designated, properly labeled, and sealable
chemical-resistant waste container.

e Absorption of Liquid Waste:

o Slowly pour the liquid MS-310 onto a bed of non-combustible absorbent material within the
designated waste container.

o Alternatively, place absorbent pads into the liquid to soak it up.
o Do not overfill the container; leave sufficient headspace.
o Container Sealing and Labeling:
o Securely seal the waste container.
o Affix a hazardous waste label to the container. The label should include:

The words "Hazardous Waste."

The full chemical name of the contents (e.g., "Waste MS-310 (contains Sulfonic acids,
C14-16-alkane hydroxy and C14-16- alkene, sodium salts)").

The date of accumulation.

The associated hazards (e.g., "Skin Irritant,” "Eye Irritant”).
e Storage and Disposal:

o Store the sealed and labeled waste container in a designated satellite accumulation area.
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o Arrange for pickup and disposal by your institution's certified hazardous waste
management service.

o Do not dispose of MS-310 down the drain or in regular trash.[2]

o Decontamination:
o Wipe down any contaminated surfaces with soap and water.

o Dispose of any contaminated cleaning materials (e.g., paper towels) in the hazardous
waste container.

e Personal Hygiene:
o Wash hands thoroughly with soap and water after handling the material.[1]

MS-310 Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of MS-310.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://cdnmedia.mapei.com/docs/librariesprovider60/products-documents/2_9008689_en_9b581a310df045859fe11482510ee179.pdf?sfvrsn=bb07877c_0
https://files.dep.state.pa.us/water/wastewater%20management/EDMRPortalFiles/Chemical_Additives/MSDS/57.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193136?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

1. Don PPE
(Safety Glasses, Gloves, Lab Coat)

2. Assess Waste
(Spill or Unused Product)

3a. Contain Spill with 3b. Prepare Labeled
Non-Combustible Absorbent Hazardous Waste Container

'

4. Transfer Waste to Container
(Soak up liquid)

'

5. Securely Seal and
Label Container

'

6. Store in Designated
Satellite Accumulation Area

'

7. Arrange for EHS
Hazardous Waste Pickup

End: Proper Disposal
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Caption: Logical workflow for the safe disposal of MS-310.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. files.dep.state.pa.us [files.dep.state.pa.us]
e 2. cdnmedia.mapei.com [cdnmedia.mapei.com]

« To cite this document: BenchChem. [Proper Disposal Procedures for MS-310]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1193136#ms31-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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